Cas no 1340215-31-7 (3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one
• CAS No: 1340215-31-7
• MF: C₇H₄BrF₃OS
• MW: 273.07027053833
• CID: 5821494
• PubChem ID: 62963525
• Update Time: 2025-05-24

3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one
• 1340215-31-7
• AKOS012261672
• EN300-1929668

• Inchi： 1S/C7H4BrF3OS/c8-4-1-5(13-3-4)2-6(12)7(9,10)11/h1,3H,2H2
• InChI Key： SDDVODHLRYHBAT-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 271.91183g/mol
• Monoisotopic Mass: 271.91183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one

3-(4-Bromothiophen-2-yl)-1,1,1-Trifluoropropan-2-One: A Comprehensive Overview

The compound 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one, identified by the CAS number 1340215-31-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its thiophene ring substituted with a bromine atom at the 4-position and a trifluoromethyl ketone group at the 3-position. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of thiophene derivatives in material science and drug discovery. The thiophene ring in 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one is known for its aromatic stability and ability to participate in various π-interactions. The bromine substitution at the 4-position further enhances the molecule's reactivity and selectivity in synthetic reactions. Additionally, the trifluoromethyl ketone group introduces electron-withdrawing effects, which can influence the compound's solubility, stability, and reactivity in different chemical environments.

The synthesis of this compound typically involves multi-step organic reactions. Researchers often employ Friedel-Crafts alkylation or coupling reactions to introduce the bromothiophene moiety. The introduction of the trifluoromethyl ketone group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, potentially paving the way for large-scale production of 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, it serves as a valuable intermediate in the synthesis of bioactive molecules. Its electron-withdrawing groups make it an attractive candidate for designing drugs targeting specific protein kinases or other enzyme systems. In materials science, the compound's structural features make it suitable for use in organic electronics or as a precursor for advanced materials like conductive polymers.

Recent research has also explored the use of 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one in catalysis. Its ability to act as a Lewis acid or a ligand in transition metal complexes has been investigated for its potential in asymmetric catalysis and enantioselective reactions. These studies underscore its versatility and potential impact across multiple disciplines.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and eco-friendly synthesis methods for 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one becomes crucial. Recent studies have explored green chemistry approaches to minimize waste and energy consumption during its production.

In conclusion, 3-(4-bromothiophen-2-yl)-1,1,1-trifluoropropan-2-one stands out as a versatile and intriguing compound with diverse applications across chemistry and related fields. Its unique structure and functional groups continue to inspire innovative research directions. As scientific understanding advances, this compound is poised to play an even greater role in driving technological and therapeutic innovations.